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Compound of Interest

Compound Name: 2-Mercaptoethyl oleate

Cat. No.: B1593817 Get Quote

In the landscape of materials science and biomedical research, molecules that offer dual

functionality are invaluable tools for innovation. 2-Mercaptoethyl oleate (CAS 59118-78-4) is

one such molecule, elegantly combining two distinct chemical moieties: a reactive thiol (-SH)

head group and a long, unsaturated oleate (C18) hydrocarbon tail.[1][2] This unique structure

positions it as a powerful linker and surface-modifying agent, enabling researchers to precisely

engineer interfaces, functionalize nanomaterials, and construct sophisticated biocompatible

systems.

The thiol group provides a robust anchor point, exhibiting a strong affinity for the surfaces of

noble metals like gold, which is foundational for creating self-assembled monolayers (SAMs).[3]

Simultaneously, the hydrophobic oleate tail, a derivative of the naturally occurring oleic acid,

imparts critical properties for nanoparticle synthesis and stabilization in non-polar environments

and serves as a biocompatible component in drug delivery formulations.[4][5]

This guide, intended for researchers, scientists, and drug development professionals, will

explore the core research applications of 2-Mercaptoethyl oleate. We will delve into the

causality behind its use in surface science, nanotechnology, and biomedicine, providing

detailed protocols and conceptual diagrams to illustrate its practical utility.
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Property Value Reference(s)

CAS Number 59118-78-4 [1][6]

Molecular Formula C₂₀H₃₈O₂S [2][6]

Molecular Weight 342.58 g/mol [2]

Appearance Light yellow oily liquid [6][7]

Boiling Point 434.3 °C [6]

Density 0.926 g/cm³ [6]

Solubility Insoluble in water [6]

Core Application 1: Surface Modification via Self-
Assembled Monolayers (SAMs)
The ability to control the chemistry of a surface at the molecular level is fundamental to fields

ranging from biosensing to microelectronics. 2-Mercaptoethyl oleate is an exemplary

molecule for this purpose through the formation of Self-Assembled Monolayers (SAMs),

particularly on gold surfaces.

Scientific Principle and Rationale
The formation of a SAM is a spontaneous process driven by two primary forces. First, the sulfur

atom of the thiol group has a high affinity for gold, forming a stable, semi-covalent Au-S bond

with an interaction energy of approximately 45 kcal/mol. This strong interaction anchors the

molecules to the substrate. Second, the long, hydrophobic oleate chains arrange themselves to

maximize van der Waals interactions, resulting in a densely packed, quasi-crystalline

monolayer.

Causality for Use: Researchers choose 2-Mercaptoethyl oleate for SAM formation to create

surfaces with specific, well-defined properties. The oleate tails form a terminal layer that is

highly hydrophobic and non-polar. This can be used to:

Control Wettability: Create hydrophobic surfaces for microfluidic or coating applications.
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Passivate Surfaces: Form a protective barrier against corrosion or unwanted chemical

reactions.[8]

Study Interfacial Phenomena: Provide a model surface for fundamental studies of adhesion,

lubrication, and protein adsorption.

Serve as a Foundation: Act as a well-defined initial layer upon which more complex, multi-

layered structures can be built.
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Caption: 2-Mercaptoethyl oleate forming a SAM on a gold surface.
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Experimental Protocol: Preparation of a 2-Mercaptoethyl
Oleate SAM
This protocol outlines the standard procedure for forming a high-quality SAM on a gold-coated

substrate, adapted from established methodologies.

Materials:

Gold-coated substrate (e.g., silicon wafer with Ti/Au layer)

2-Mercaptoethyl oleate

200-proof ethanol (spectroscopic grade)

Clean glass or polypropylene container with a sealable cap

Tweezers

Dry nitrogen gas

Sonicator

Procedure:

Substrate Cleaning (Self-Validation): A pristine surface is critical for a well-ordered

monolayer. Sonicate the gold substrate in ethanol for 10-15 minutes to remove organic

contaminants. Dry the substrate under a gentle stream of dry nitrogen. The surface should

be visually clean and uniform.

Solution Preparation: Prepare a 1 mM solution of 2-Mercaptoethyl oleate in 200-proof

ethanol. Ensure the thiol is fully dissolved. For a typical 10 mL solution, this involves a

precise measurement of the thiol.

Immersion: Using clean tweezers, completely immerse the gold substrate into the thiol

solution within the container. Minimize the substrate's exposure to ambient air to prevent

contamination.
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Inert Environment: To prevent oxidative side reactions, reduce the headspace in the

container. Gently purge the container with dry nitrogen gas before sealing it tightly. Wrap the

seal with Parafilm® for extra security.

Assembly: Allow the self-assembly process to proceed for 18-24 hours at room temperature.

While initial monolayer formation is rapid, this extended period allows for molecular

rearrangement and annealing, leading to a more ordered and densely packed film.

Rinsing: After assembly, remove the substrate from the solution with tweezers. Thoroughly

rinse the surface with fresh ethanol to remove any non-chemisorbed (physisorbed)

molecules.

Drying: Dry the substrate again with a gentle stream of dry nitrogen. The functionalized

substrate is now ready for characterization (e.g., contact angle measurement, ellipsometry)

or further use.

Core Application 2: Nanoparticle Synthesis and
Functionalization
2-Mercaptoethyl oleate is a cornerstone ligand in the synthesis of high-quality, monodisperse

nanoparticles (NPs), particularly magnetic iron oxide nanoparticles (IONPs) for biomedical and

environmental applications.[4][9]

Scientific Principle and Rationale
In many synthesis methods, such as the thermal decomposition of organometallic precursors,

nanoparticles are grown in a high-boiling point organic solvent. 2-Mercaptoethyl oleate plays

the crucial role of a capping agent or surfactant.[4][10] Its oleate chain is soluble in the organic

medium, while the ester/thiol head group coordinates to the surface of the nascent

nanoparticle. This coating provides steric hindrance, which physically prevents the

nanoparticles from aggregating.[4] This steric barrier is the key to controlling particle size and

achieving a narrow size distribution (monodispersity), which is critical for predictable physical

properties (e.g., magnetism) and biological behavior.

Causality for Use:
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Size and Shape Control: The presence of 2-Mercaptoethyl oleate during synthesis is a

primary determinant of the final nanoparticle size. By modulating its concentration,

researchers can tune the particle dimensions.[11]

Colloidal Stability: The oleate coating renders the nanoparticles highly dispersible in non-

polar solvents like toluene or hexane, creating stable colloidal suspensions (ferrofluids) that

are essential for storage and further processing.[4][12]

A Platform for Further Functionalization: While the initial oleate coating makes the NPs

hydrophobic, this is often a temporary state for biomedical applications, which require

aqueous dispersibility. The thiol group provides a reactive handle for ligand exchange

reactions. For instance, the oleate can be replaced with hydrophilic, thiol-terminated

polymers like polyethylene glycol (PEG) to create biocompatible, water-soluble

nanoparticles.[4][13]
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Caption: Iron oxide core stabilized by 2-Mercaptoethyl oleate.
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Workflow: Functionalization of Iron Oxide Nanoparticles
This workflow describes a typical co-precipitation synthesis followed by coating with 2-
Mercaptoethyl oleate.

Core Synthesis: Iron (II) and Iron (III) chloride salts are dissolved in deionized water.

Co-precipitation: A base (e.g., ammonium hydroxide) is added rapidly under vigorous stirring

and inert atmosphere. This causes the precipitation of black Fe₃O₄ nanoparticles.

Ligand Addition: A solution of 2-Mercaptoethyl oleate in an organic solvent is immediately

added to the aqueous suspension.

Phase Transfer: The mixture is heated and stirred, causing the oleate to displace water

molecules and bind to the nanoparticle surface. The now-hydrophobic nanoparticles transfer

from the aqueous phase to the organic phase.

Purification (Self-Validation): The organic phase containing the coated nanoparticles is

separated. It is washed multiple times with water to remove unreacted salts and excess

base. The nanoparticles are then precipitated with a polar solvent like ethanol and collected

via centrifugation or magnetic separation. This washing/precipitation cycle is repeated to

ensure high purity. The ability to easily re-disperse the final product in a non-polar solvent

like toluene is a key indicator of successful and stable surface coating.[9]

Characterization: The final product is characterized to confirm its properties.
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Characterization
Technique

Purpose
Typical Result for
Oleate-Coated
IONPs

Reference(s)

TEM

Determine size,

shape, and

monodispersity

Spherical particles

with a narrow size

distribution (e.g., 10-

15 nm)

[4][11]

FTIR Spectroscopy
Confirm surface

coating

Peaks corresponding

to C-H stretches

(~2900 cm⁻¹) and

C=O (~1700 cm⁻¹) of

oleate

[4][10]

XRD
Identify crystalline

structure of the core

Diffraction pattern

matching the cubic

spinel structure of

Fe₃O₄

[14][15]

VSM
Measure magnetic

properties

Superparamagnetic

behavior (no

remanence or

coercivity at room

temp.)

[4][9]

TGA
Quantify the amount

of organic coating

Weight loss step

corresponding to the

decomposition of the

organic shell

[13]

Core Application 3: A Building Block for
Biocompatible Systems
The structural components of 2-Mercaptoethyl oleate make it a valuable building block for

materials intended for biological applications, including drug delivery and biocompatible

coatings.[16][17]
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Scientific Principle and Rationale
The biocompatibility of oleate-based systems stems from the fact that oleic acid is a natural,

monounsaturated fatty acid found abundantly in biological systems.[5][18] Materials

incorporating it are often well-tolerated. The true power of 2-Mercaptoethyl oleate lies in the

reactivity of its thiol group, which can participate in several key chemical transformations:

Thiol-ene "Click" Chemistry: The thiol group can react efficiently with alkene groups under

UV initiation, allowing for the covalent attachment of the molecule to polymer backbones or

other functional components.

Disulfide Bond Formation: Thiols can be oxidized to form reversible disulfide (S-S) bonds.

This is the basis for creating cross-linked hydrogels or materials that can degrade in the

reducing environment inside a cell, enabling triggered drug release.[19]

Michael Addition: Thiols can react with electron-poor double bonds, another efficient way to

conjugate the molecule to drug carriers or biomolecules.

Causality for Use: By leveraging this reactivity, researchers can design sophisticated materials.

For example, 2-Mercaptoethyl oleate can be used to functionalize alginate, a biocompatible

polymer, to create nanoparticles capable of encapsulating and delivering hydrophobic drugs

like curcumin.[20] In another context, polymers based on oleic acid and dynamic disulfide

bonds have been developed as self-healing and reusable adhesives.[19] The combination of a

biocompatible "body" (oleate) and a reactive "handle" (thiol) provides a versatile platform for

creating functional biomaterials.
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Drug Delivery System Development
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Caption: Logical workflow for using 2-Mercaptoethyl oleate in drug delivery.

Conclusion
2-Mercaptoethyl oleate is far more than a simple chemical reagent; it is a molecular multitool

for advanced research. Its bifunctional nature allows scientists to anchor molecules to surfaces

with high affinity, control the growth and stability of nanoparticles with precision, and build

complex, functional biomaterials from the ground up. By understanding the distinct roles of its

thiol head and oleate tail, researchers can rationally design experiments to create novel

materials and systems that address challenges in medicine, electronics, and materials science.

As the demand for precisely engineered surfaces and biocompatible nanotechnologies

continues to grow, the utility and importance of versatile molecules like 2-Mercaptoethyl
oleate are set to expand even further.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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